(3R)-3-(Cyanomethyl)-2-methyl-6-oxoheptan-2-yl acetate
(3R)-3-(Cyanomethyl)-2-methyl-6-oxoheptan-2-yl acetate
Brand Name:
Vulcanchem
CAS No.:
131447-89-7
VCID:
VC0144965
InChI:
InChI=1S/C12H19NO3/c1-9(14)5-6-11(7-8-13)12(3,4)16-10(2)15/h11H,5-7H2,1-4H3/t11-/m1/s1
SMILES:
CC(=O)CCC(CC#N)C(C)(C)OC(=O)C
Molecular Formula:
C12H19NO3
Molecular Weight:
225.28 g/mol
(3R)-3-(Cyanomethyl)-2-methyl-6-oxoheptan-2-yl acetate
CAS No.: 131447-89-7
Main Products
VCID: VC0144965
Molecular Formula: C12H19NO3
Molecular Weight: 225.28 g/mol
| CAS No. | 131447-89-7 |
|---|---|
| Product Name | (3R)-3-(Cyanomethyl)-2-methyl-6-oxoheptan-2-yl acetate |
| Molecular Formula | C12H19NO3 |
| Molecular Weight | 225.28 g/mol |
| IUPAC Name | [(3R)-3-(cyanomethyl)-2-methyl-6-oxoheptan-2-yl] acetate |
| Standard InChI | InChI=1S/C12H19NO3/c1-9(14)5-6-11(7-8-13)12(3,4)16-10(2)15/h11H,5-7H2,1-4H3/t11-/m1/s1 |
| Standard InChIKey | GYMQJDBBAFVHRZ-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)CC[C@H](CC#N)C(C)(C)OC(=O)C |
| SMILES | CC(=O)CCC(CC#N)C(C)(C)OC(=O)C |
| Canonical SMILES | CC(=O)CCC(CC#N)C(C)(C)OC(=O)C |
| PubChem Compound | 7033615 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume